Cas no 952959-27-2 (4-(5-Amino-1,3,4-thiadiazol-2-yl)methoxybenzenesulfonic Acid)

• Product Name: 4-(5-Amino-1,3,4-thiadiazol-2-yl)methoxybenzenesulfonic Acid
• CAS No: 952959-27-2
• Molecular Formula: C₉H₉N₃O₄S₂
• Molecular Weight: 287.315459012985
• CID: 4667078

4-(5-Amino-1,3,4-thiadiazol-2-yl)methoxybenzenesulfonic Acid Properties

Names and Identifiers

• 4-[(5-amino-1,3,4-thiadiazol-2-yl)methoxy]benzenesulfonic acid
• 4-((5-Amino-1,3,4-thiadiazol-2-yl)methoxy)benzenesulfonic acid
• CNB95927
• BBL020418
• STK893158
• Y2690
• 4-[(5-amino-1,3,4-thiadiazol-2-yl)methoxy]-1-benzenesulfonic acid

• InChIKey： BRKKWRQBGKCIRW-UHFFFAOYSA-N
• Inchi： 1S/C9H9N3O4S2/c10-9-12-11-8(17-9)5-16-6-1-3-7(4-2-6)18(13,14)15/h1-4H,5H2,(H2,10,12)(H,13,14,15)
• SMILES： S(C1C=CC(=CC=1)OCC1=NN=C(N)S1)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Heavy Atom Count: 18
• Complexity: 365
• XLogP3: 0.3
• Topological Polar Surface Area: 152

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives